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Compound of Interest

Compound Name: Podocarpus flavanone

Cat. No.: B595561

For Immediate Implementation: This document provides essential safety and logistical
information for the proper disposal of Podocarpus flavanone, a naturally derived compound
utilized in scientific research. The following procedures are designed to ensure the safety of
laboratory personnel and to mitigate environmental impact, aligning with best practices for
chemical waste management.

Due to the absence of a specific Safety Data Sheet (SDS) for Podocarpus flavanone, these
guidelines are formulated based on the known properties of related flavonoid compounds and
general principles of laboratory safety for handling organic chemicals. As a precautionary
measure, Podocarpus flavanone should be treated as a potentially hazardous substance with
particular attention to its potential aquatic toxicity, a common characteristic of flavone
derivatives.

Summary of Key Disposal and Safety Parameters

The following table summarizes crucial information for the safe handling and disposal of
Podocarpus flavanone, based on data for the related compound, Flavone.

© 2025 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b595561?utm_src=pdf-interest
https://www.benchchem.com/product/b595561?utm_src=pdf-body
https://www.benchchem.com/product/b595561?utm_src=pdf-body
https://www.benchchem.com/product/b595561?utm_src=pdf-body
https://www.benchchem.com/product/b595561?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b595561?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Safety Operating Guide

Check Availability & Pricing

Parameter

Guideline

Source

Chemical Name

Podocarpus flavanone

CAS Number

110382-42-8

[1]

Molecular Formula

C33H26010

[1]

Known Hazards (of related

Flavone)

Toxic to aquatic life with long-

lasting effects.

[2](3]

Personal Protective Equipment
(PPE)

Chemical-resistant gloves
(e.g., nitrile), safety goggles
with side shields, and a lab

coat must be worn.

[2](3]

Primary Disposal Route

Collection by a licensed
hazardous waste disposal

company.

[2](3]

Spill Management

Absorb with inert material (e.g.,

vermiculite, sand), collect in a
sealed container, and dispose

of as hazardous waste.

[2]

Incompatible Materials

Strong oxidizing agents.

[2]

Step-by-Step Disposal Protocol
Adherence to the following procedural steps is mandatory for the disposal of Podocarpus
flavanone waste.

Step 1: Waste Segregation and Collection

 All solid waste contaminated with Podocarpus flavanone (e.g., weighing papers,
contaminated gloves, pipette tips) must be collected in a dedicated, clearly labeled, and
sealable hazardous waste container.

e Solutions containing Podocarpus flavanone should be collected in a separate, compatible,
and clearly labeled hazardous waste container for liquids.
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» Do not mix Podocarpus flavanone waste with other chemical waste streams unless
compatibility has been verified.

Step 2: Waste Labeling
e The hazardous waste container must be labeled with the following information:
o "Hazardous Waste"
o "Podocarpus Flavanone"
o The approximate concentration and quantity of the waste.
o The date the waste was first added to the container.
o The appropriate hazard pictograms (e.g., "Harmful,” "Environmental Hazard").
Step 3: Storage of Waste

o Store the sealed hazardous waste container in a designated, well-ventilated, and secure
waste accumulation area.

o Ensure the storage area is away from drains and sources of ignition.
Step 4: Arrangement for Disposal

o Contact your institution's Environmental Health and Safety (EHS) department or a licensed
hazardous waste disposal contractor to arrange for the pickup and proper disposal of the
Podocarpus flavanone waste.

» Provide the waste contractor with a complete and accurate description of the waste.
Step 5: Record Keeping

e Maintain a log of all Podocarpus flavanone waste generated, including quantities and
disposal dates. This is essential for regulatory compliance.

Experimental Workflow for Disposal

© 2025 BenchChem. All rights reserved. 3/6 Tech Support


https://www.benchchem.com/product/b595561?utm_src=pdf-body
https://www.benchchem.com/product/b595561?utm_src=pdf-body
https://www.benchchem.com/product/b595561?utm_src=pdf-body
https://www.benchchem.com/product/b595561?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b595561?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENG“E Safety Operating Guide

Check Availability & Pricing

The following diagram illustrates the logical flow of the proper disposal procedure for
Podocarpus flavanone.

Podocarpus Flavanone Disposal Workflow

Start: Podocarpus Flavanone Waste Generated

Step 1: Segregate Waste
(Solid vs. Liquid)

'

Step 2: Label Waste Container
(Contents, Hazards, Date)

'

Step 3: Store in Designated Area
(Sealed, Ventilated, Secure)

'

Step 4: Contact EHS/Waste Contractor

'

Step 5: Maintain Disposal Log

End: Waste Collected by Licensed Contractor
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Caption: Logical workflow for the proper disposal of Podocarpus flavanone waste.

Disclaimer: This information is provided as a guide and should be supplemented by your
institution's specific safety and disposal protocols. Always consult with your EHS department
for guidance on hazardous waste management.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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